2,3-dihydro-1H-isoindole-5-sulfonamide
Overview
Description
2,3-Dihydro-1H-isoindole-5-sulfonamide (DHS) is an organic compound that is used in a variety of scientific applications. DHS is a white, odorless powder that is soluble in water, ethanol, and methanol. DHS has a molecular mass of 175.24 g/mol and a melting point of 131-133 °C. DHS has a wide range of uses in scientific research, including as a reagent in organic synthesis, a catalyst in chemical reactions, and as a ligand in medicinal chemistry.
Scientific Research Applications
Cancer Therapy
Isoindoline-5-sulfonamide derivatives have been studied for their potential in cancer therapy , particularly as inhibitors of carbonic anhydrases (CAs) which are overexpressed in certain cancer types . These compounds can inhibit the activity of tumor-associated CAs, such as CA IX and CA XII, which are involved in the acidification of the tumor microenvironment, thus contributing to cancer progression . By inhibiting these enzymes, isoindoline-5-sulfonamides can potentially suppress tumor growth and metastasis.
Antiproliferative Activity
The antiproliferative activity of isoindoline-5-sulfonamides makes them candidates for anti-cancer drugs . Certain derivatives have demonstrated the ability to selectively inhibit the growth of cancer cells under hypoxic conditions, which are common in solid tumors . This selective inhibition is crucial for targeting cancer cells while minimizing damage to healthy cells.
Overcoming Multidrug Resistance
Isoindoline-5-sulfonamides have shown promise in overcoming multidrug resistance in cancer treatment. Some derivatives can reverse chemoresistance to drugs like doxorubicin by inhibiting P-glycoprotein, a protein that cancer cells often overexpress to pump out chemotherapy drugs . This application could enhance the effectiveness of existing chemotherapy treatments.
properties
IUPAC Name |
2,3-dihydro-1H-isoindole-5-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2S/c9-13(11,12)8-2-1-6-4-10-5-7(6)3-8/h1-3,10H,4-5H2,(H2,9,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHTYHTVTDQHXMQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(CN1)C=C(C=C2)S(=O)(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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